2-(2,5-dioxopyrrolidin-1-yl)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide
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Description
2-(2,5-dioxopyrrolidin-1-yl)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C14H18N2O4S and its molecular weight is 310.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Synthesis Techniques
Research on similar compounds involves innovative synthesis techniques, such as Mn(III)/Cu(II)-mediated oxidative radical cyclization, showcasing the compound's relevance in synthetic chemistry and the development of novel synthetic routes for complex molecules (Shiho Chikaoka et al., 2003).
Antimicrobial Activity
Some derivatives have been synthesized with a focus on antimicrobial applications, indicating potential use in developing new antimicrobial agents. This includes the synthesis of pyrimidinones and oxazinones fused with thiophene rings, showing good antibacterial and antifungal activities (A. Hossan et al., 2012).
Chemical Synthesis and Biological Evaluation
Research on analogues bearing substitutions has been conducted to assess their biological activities, including cytotoxic and antibacterial properties. This underscores the compound's potential in drug discovery and development for treating various diseases (F. Sa̧czewski et al., 2008).
Potential for Novel Drug Development
Opioid Receptor Agonists
Studies on N-substituted acetamides have explored their efficacy as opioid kappa agonists, highlighting the chemical's significance in developing pain management therapies (G. Costello et al., 1991).
Insecticidal Properties
Innovative heterocycles incorporating thiadiazole moiety have been synthesized and assessed for their insecticidal activities against specific pests, suggesting applications in agricultural sciences (A. Fadda et al., 2017).
Properties
IUPAC Name |
2-(2,5-dioxopyrrolidin-1-yl)-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4S/c1-9-3-4-11(21-9)10(20-2)7-15-12(17)8-16-13(18)5-6-14(16)19/h3-4,10H,5-8H2,1-2H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRUXYINACPFYOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(CNC(=O)CN2C(=O)CCC2=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.